Cas no 1464935-88-3 (9-ethyl-6,9-diazaspiro[4.5]decane-7,10-dione)

• Product Name: 9-ethyl-6,9-diazaspiro[4.5]decane-7,10-dione
• CAS No: 1464935-88-3
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 5576866
• Update Time: 2025-06-14

9-ethyl-6,9-diazaspiro[4.5]decane-7,10-dione Chemical and Physical Properties

Names and Identifiers

• 6,9-Diazaspiro[4.5]decane-7,10-dione, 9-ethyl-
• 9-ethyl-6,9-diazaspiro[4.5]decane-7,10-dione

• Inchi： 1S/C10H16N2O2/c1-2-12-7-8(13)11-10(9(12)14)5-3-4-6-10/h2-7H2,1H3,(H,11,13)
• InChI Key： ZPTCDORLQKVCRF-UHFFFAOYSA-N
• SMILES： C1C2(C(=O)N(CC)CC(=O)N2)CCC1

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 454.4±38.0 °C(Predicted)
• pka: 13.35±0.20(Predicted)

Additional information on 9-ethyl-6,9-diazaspiro[4.5]decane-7,10-dione

Recent Advances in the Study of 9-ethyl-6,9-diazaspiro[4.5]decane-7,10-dione (CAS: 1464935-88-3)

The compound 9-ethyl-6,9-diazaspiro[4.5]decane-7,10-dione (CAS: 1464935-88-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic diketopiperazine derivative exhibits unique structural and pharmacological properties, making it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential use in drug development, particularly in the areas of central nervous system (CNS) disorders and oncology.

One of the key advancements in the synthesis of 9-ethyl-6,9-diazaspiro[4.5]decane-7,10-dione involves the optimization of reaction conditions to improve yield and purity. Researchers have reported a novel catalytic method utilizing palladium-based catalysts, which significantly reduces the formation of by-products and enhances the scalability of the process. This development is critical for the large-scale production of the compound, which is essential for preclinical and clinical studies.

In terms of pharmacological activity, recent in vitro and in vivo studies have demonstrated that 9-ethyl-6,9-diazaspiro[4.5]decane-7,10-dione exhibits potent modulation of neurotransmitter systems, particularly those involving dopamine and serotonin receptors. These findings suggest its potential utility in treating neuropsychiatric disorders such as depression and schizophrenia. Additionally, preliminary data indicate that the compound may have neuroprotective effects, which could be leveraged in the treatment of neurodegenerative diseases like Alzheimer's and Parkinson's.

Another area of interest is the compound's potential anticancer properties. Studies have shown that 9-ethyl-6,9-diazaspiro[4.5]decane-7,10-dione can induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism appears to involve the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR axis, which is often dysregulated in cancer. These findings open new avenues for the development of targeted therapies for hard-to-treat malignancies.

Despite these promising results, challenges remain in the clinical translation of 9-ethyl-6,9-diazaspiro[4.5]decane-7,10-dione. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are exploring structural modifications and formulation strategies to overcome these limitations and enhance the compound's therapeutic profile.

In conclusion, 9-ethyl-6,9-diazaspiro[4.5]decane-7,10-dione (CAS: 1464935-88-3) represents a versatile and promising molecule in the field of chemical biology and drug discovery. Its unique structural features and broad pharmacological activities make it a valuable subject for further investigation. Continued research efforts are expected to unlock its full potential and pave the way for its application in treating a range of diseases.